Cas no 2228582-72-5 (tert-butyl 2-(1-bromopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-bromopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228582-72-5
• MF: C₁₅H₂₈BrNO₂
• MW: 334.292324066162
• CID: 6258833
• PubChem ID: 165655062
• Update Time: 2025-10-30

tert-butyl 2-(1-bromopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-bromopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• 2228582-72-5
• EN300-1893593

• Inchi： 1S/C15H28BrNO2/c1-11(9-16)12-7-8-15(5,6)10-17(12)13(18)19-14(2,3)4/h11-12H,7-10H2,1-6H3
• InChI Key： MDBCFQPUMSLLOA-UHFFFAOYSA-N
• SMILES： BrCC(C)C1CCC(C)(C)CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.13034g/mol
• Monoisotopic Mass: 333.13034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 2-(1-bromopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate

Research Brief on tert-Butyl 2-(1-bromopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS: 2228582-72-5)

The compound tert-butyl 2-(1-bromopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS: 2228582-72-5) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of tert-butyl 2-(1-bromopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butyl carbamate group and the bromopropane moiety, make it a versatile building block for the construction of complex pharmacophores. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most significant advancements involves the use of this compound in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). PPIs are notoriously difficult to target with traditional drug design approaches, but the incorporation of tert-butyl 2-(1-bromopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate into scaffold designs has shown promise in enhancing binding affinity and selectivity. Preliminary in vitro studies have demonstrated its efficacy in disrupting key interactions involved in cancer cell proliferation.

In addition to its role in drug discovery, recent investigations have explored the compound's potential in medicinal chemistry. For instance, its brominated side chain allows for further functionalization through cross-coupling reactions, enabling the rapid generation of diverse chemical libraries. This approach has been particularly valuable in high-throughput screening campaigns aimed at identifying new leads for neurodegenerative diseases.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from tert-butyl 2-(1-bromopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate. Researchers are actively investigating strategies to improve metabolic stability and bioavailability while maintaining the desired biological activity. Future studies are expected to focus on in vivo validation and translational research to bridge the gap between laboratory findings and clinical applications.

In conclusion, tert-butyl 2-(1-bromopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate represents a valuable tool in modern drug discovery, with its applications spanning from synthetic chemistry to target validation. Continued research into its derivatives and mechanisms of action will likely yield new insights and therapeutic opportunities in the coming years.